Cas no 896285-17-9 (N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 896285-17-9
• MF: C₂₃H₂₂N₄O₄S
• MW: 450.510183811188
• CID: 6321673
• PubChem ID: 16810124
• Update Time: 2025-07-16

N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide
• AKOS024660384
• N-(2,5-dimethoxyphenyl)-2-{[2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl]sulfanyl}acetamide
• F2562-0166
• 896285-17-9
• N-(2,5-dimethoxyphenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide
• N-(2,5-dimethoxyphenyl)-2-[2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl]sulfanylacetamide

• Inchi： 1S/C23H22N4O4S/c1-29-16-6-4-15(5-7-16)19-13-27-21(24-19)10-11-23(26-27)32-14-22(28)25-18-12-17(30-2)8-9-20(18)31-3/h4-13H,14H2,1-3H3,(H,25,28)
• InChI Key： DNCRDHPIDQUMMX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=CC=1OC)OC)=O)C1C=CC2=NC(=CN2N=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 450.13617637g/mol
• Monoisotopic Mass: 450.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 112Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide

Professional Introduction to N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 896285-17-9)

N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide is a sophisticated organic compound with a molecular structure that underscores its potential in the realm of pharmaceutical research and development. This compound, identified by the CAS number 896285-17-9, has garnered attention due to its intricate chemical framework and the promising biological activities it exhibits. The presence of multiple functional groups, including dimethoxyphenyl, methoxyphenyl, imidazo1,2-bpyridazin-6-ylsulfanyl, and acetamide moieties, suggests a rich chemical profile that could be leveraged for therapeutic applications.

The compound's structure is a testament to the growing sophistication in medicinal chemistry, where the strategic placement of specific substituents can significantly influence its pharmacological properties. The dimethoxyphenyl group, for instance, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of bioactive molecules. Similarly, the imidazo1,2-bpyridazin-6-ylsulfanyl moiety has been explored in various drug candidates due to its potential to interact with biological targets in a manner that promotes therapeutic effects.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide fits into this paradigm by combining several pharmacophores that have demonstrated promise in preclinical studies. The acetamide group further contributes to the compound's versatility, allowing for modifications that could optimize its solubility and bioavailability.

The pharmacological potential of this compound has been highlighted in several cutting-edge studies. Researchers have been particularly interested in its interactions with enzymes and receptors involved in inflammatory pathways. The combination of the dimethoxyphenyl and imidazo1,2-bpyridazin-6-ylsulfanyl groups may facilitate binding to specific targets while minimizing off-target effects. This is a critical consideration in drug development, as it can lead to more effective treatments with fewer adverse reactions.

The synthesis of N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure of the molecule. These methods not only highlight the synthetic prowess of modern chemistry but also pave the way for scalable production processes.

The compound's potential extends beyond its primary pharmacological applications. Its structural features make it an attractive scaffold for further derivatization, allowing researchers to explore new analogues with tailored properties. This flexibility is crucial in drug discovery pipelines, where iterative modifications are often necessary to optimize candidate molecules.

In conclusion, N-(2,5-dimethoxyphenyl)-2-{2-(4-methoxyphenyl)imidazo1,2-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 896285-17-9) is a promising candidate for further investigation in pharmaceutical research. Its complex structure and diverse functional groups position it as a versatile tool for developing new therapies targeting various diseases. As research continues to uncover new biological pathways and mechanisms of action, compounds like this one will play an increasingly important role in advancing medical science.